Cas no 820972-63-2 (Ethanone, 1-(3,5-dihydroxy-4-iodophenyl)-)

• Product Name: Ethanone, 1-(3,5-dihydroxy-4-iodophenyl)-
• CAS No: 820972-63-2
• MF: C₈H₇IO₃
• MW: 278.043854951859
• CID: 699055
• PubChem ID: 71420184
• Update Time: 2025-04-19

Ethanone, 1-(3,5-dihydroxy-4-iodophenyl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-(3,5-dihydroxy-4-iodophenyl)-
• 1-(3,5-dihydroxy-4-iodophenyl)ethanone
• 820972-63-2
• 1-(3,5-Dihydroxy-4-iodophenyl)ethan-1-one
• DTXSID40839391

• Inchi： 1S/C8H7IO3/c1-4(10)5-2-6(11)8(9)7(12)3-5/h2-3,11-12H,1H3
• InChI Key： DTCAFSRRDJJHRS-UHFFFAOYSA-N
• SMILES： IC1=C(C=C(C(C)=O)C=C1O)O

Computed Properties

• Exact Mass: 277.94399g/mol
• Monoisotopic Mass: 277.94399g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 57.5Ų